Cas no 1073881-49-8 (3-(Prop-2-yn-1-yloxy)aniline hydrochloride)

• Product Name: 3-(Prop-2-yn-1-yloxy)aniline hydrochloride
• CAS No: 1073881-49-8
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5071149
• PubChem ID: 138911491
• Update Time: 2025-05-20

3-(Prop-2-yn-1-yloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Prop-2-yn-1-yloxy)aniline hydrochloride
• 3-prop-2-ynoxyaniline;hydrochloride
• 1073881-49-8
• E81087
• CS-0088941

• Inchi： 1S/C9H9NO.ClH/c1-2-6-11-9-5-3-4-8(10)7-9;/h1,3-5,7H,6,10H2;1H
• InChI Key： UYZSOJCQWDBWJM-UHFFFAOYSA-N
• SMILES： Cl.O(CC#C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 183.0450916 g/mol
• Monoisotopic Mass: 183.0450916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 183.63

Additional information on 3-(Prop-2-yn-1-yloxy)aniline hydrochloride

Comprehensive Overview of 3-(Prop-2-yn-1-yloxy)aniline hydrochloride (CAS No. 1073881-49-8)

3-(Prop-2-yn-1-yloxy)aniline hydrochloride (CAS No. 1073881-49-8) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and chemical research. This compound, featuring a propargyl ether moiety linked to an aniline group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₀ClNO, and distinct alkyne functional group make it valuable for click chemistry and bioconjugation applications, aligning with current trends in drug discovery and material science.

In recent years, the demand for 3-(Prop-2-yn-1-yloxy)aniline hydrochloride has surged due to its role in developing targeted therapies and small-molecule inhibitors. Researchers frequently search for "CAS 1073881-49-8 suppliers" or "propargyl ether aniline derivatives" to explore its potential in cancer research and neurodegenerative disease studies. The compound’s ability to participate in Huisgen cycloaddition reactions (a hallmark of click chemistry) has made it indispensable for labeling biomolecules and designing high-throughput screening assays.

From a synthetic perspective, 3-(Prop-2-yn-1-yloxy)aniline hydrochloride is synthesized via the O-alkylation of 3-aminophenol with propargyl bromide, followed by hydrochloric acid salt formation. This process highlights its relevance in green chemistry initiatives, as researchers seek solvent-free or catalytic methods to optimize yield and purity. The compound’s hydrochloride salt form enhances stability, addressing common challenges in handling amine intermediates during large-scale production.

The pharmaceutical industry values CAS 1073881-49-8 for its role in constructing heterocyclic scaffolds, particularly in kinase inhibitor development. Queries like "3-(Prop-2-yn-1-yloxy)aniline solubility" or "propargyl-aniline cross-coupling" reflect user interest in its physicochemical properties and reactivity. Its logP and hydrogen-bonding capacity are critical for ADMET profiling, a hot topic in preclinical drug development.

Beyond pharmaceuticals, 3-(Prop-2-yn-1-yloxy)aniline hydrochloride finds niche applications in material science, such as designing conductive polymers or self-healing materials. The alkyne group enables covalent bonding with azide-functionalized surfaces, a technique leveraged in nanotechnology and bioimaging. Recent publications on "clickable probes for diagnostics" underscore its interdisciplinary appeal.

Quality control of 1073881-49-8 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. Suppliers emphasizing "high-purity aniline derivatives" cater to laboratories prioritizing reproducibility in catalytic asymmetric synthesis or peptide modification. Storage recommendations typically highlight protection from light and moisture to preserve its reactivity.

In summary, 3-(Prop-2-yn-1-yloxy)aniline hydrochloride (CAS No. 1073881-49-8) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its alignment with sustainable synthesis trends and precision medicine needs ensures enduring relevance. As innovation accelerates, this compound will remain pivotal in addressing challenges like selective drug delivery and multifunctional material design.